Cas no 2132-59-4 (1,2-Ethanedione,1,2-bis(4-ethoxyphenyl)-)

• Product Name: 1,2-Ethanedione,1,2-bis(4-ethoxyphenyl)-
• CAS No: 2132-59-4
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• MDL: MFCD03450589
• CID: 249713
• PubChem ID: 4369935
• Update Time: 2025-10-25

1,2-Ethanedione,1,2-bis(4-ethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanedione,1,2-bis(4-ethoxyphenyl)-
• 1,2-bis(4-ethoxyphenyl)ethane-1,2-dione
• 4,4'-Diethoxybenzil
• Benzil,4,4'-diethoxy- (7CI)
• Ethanedione, bis(4-ethoxyphenyl)- (9CI)
• SY275826
• 1,2-Bis-(4-ethoxy-phenyl)-ethane-1,2-dione
• 1,2-Bis(4-ethoxyphenyl)-1,2-ethanedione
• 1,2-Dione-Based Compound, 4
• CHEMBL236337
• 1, 2-bis(4-ethoxyphenyl)ethane-1, 2-dione
• 2132-59-4
• AKOS002131657
• SR-01000143935
• SCHEMBL1367365
• MFCD03450589
• BDBM22847
• DTXSID10402490
• 4,4''-Diethoxybenzil
• SR-01000143935-1

• MDL： MFCD03450589
• Inchi： 1S/C18H18O4/c1-3-21-15-9-5-13(6-10-15)17(19)18(20)14-7-11-16(12-8-14)22-4-2/h5-12H,3-4H2,1-2H3
• InChI Key： MINRQLDDFIBLCI-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C(C(C1C=CC(=CC=1)OCC)=O)=O

Computed Properties

• Exact Mass: 298.12054
• Monoisotopic Mass: 298.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 1,2-Ethanedione,1,2-bis(4-ethoxyphenyl)-

Professional Introduction to 1,2-Ethanedione, 1,2-bis(4-ethoxyphenyl) (CAS No. 2132-59-4)

1,2-Ethanedione, 1,2-bis(4-ethoxyphenyl), identified by the Chemical Abstracts Service Number (CAS No.) 2132-59-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This bidentate diketone derivative, featuring two 4-ethoxyphenyl groups attached to the central carbon atoms, exhibits unique structural and electronic properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various industrial and medicinal applications.

The molecular structure of 1,2-Ethanedione, 1,2-bis(4-ethoxyphenyl) consists of a central diketone core flanked by two phenyl rings substituted with ethoxy groups at the para position. This configuration imparts a high degree of steric hindrance and electronic tunability, which are critical factors in its reactivity and utility. The compound's ability to act as a chelating agent due to its bidentate nature has been explored in coordination chemistry, where it can form stable complexes with transition metals. These complexes often exhibit enhanced catalytic activity in organic transformations, making the compound a promising tool in the development of novel synthetic methodologies.

In recent years, the applications of 1,2-Ethanedione, 1,2-bis(4-ethoxyphenyl) have expanded into the pharmaceutical domain. Its structural motif is reminiscent of biologically active molecules, particularly those involved in enzyme inhibition and metabolic pathways. Researchers have been investigating its potential as a precursor or analog in drug discovery programs. For instance, derivatives of this compound have shown promise in modulating enzyme activities associated with inflammatory responses and oxidative stress. The 4-ethoxyphenyl substituents contribute to the compound's lipophilicity and bioavailability, which are essential parameters for drug-like properties.

The synthesis of 1,2-Ethanedione, 1,2-bis(4-ethoxyphenyl) typically involves multi-step organic reactions starting from readily available aromatic precursors. One common approach involves the condensation of ethyl acetoacetate with 4-ethoxybenzaldehyde under acidic or basic conditions to form the desired diketone derivative. The reaction conditions must be carefully optimized to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups or modify existing ones on the phenyl rings.

From an industrial perspective, the production and handling of 1,2-Ethanedione, 1,2-bis(4-ethoxyphenyl) require adherence to good manufacturing practices (GMP) to ensure consistency and safety. The compound's stability under various storage conditions is another critical consideration. While it is generally stable at room temperature in an inert atmosphere, exposure to light or moisture can lead to decomposition or polymerization side reactions. Therefore，sensitive storage conditions are recommended to maintain its integrity for extended periods.

The latest research trends indicate that 1,2-Ethanedione, 1,2-bis(4-ethoxyphenyl) is being explored for its potential in materials science as well. Its ability to form coordination complexes with metal ions has led to studies on its use as a ligand in supramolecular chemistry and polymer synthesis. These complexes exhibit interesting photophysical properties that could be leveraged in optoelectronic devices or as photoactive components in organic light-emitting diodes (OLEDs). Additionally，the compound's role as a building block for more complex molecules has been highlighted in recent publications.

In conclusion,1,2-Ethanedione, 1,2-bis(4-ethoxyphenyl) (CAS No. 2132-59-4) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable tool in synthetic chemistry、pharmaceutical research、and materials science。As research continues to uncover new methodologies and applications，the importance of this compound is expected to grow further，driving innovation in both academic and industrial settings.